N-[4-(butylthio)phenyl]-N'-phenylthiourea

• IUPAC Name: 1-(4-butylsulfanylphenyl)-3-phenylthiourea
• InChI: InChI=1S/C17H20N2S2/c1-2-3-13-21-16-11-9-15(10-12-16)19-17(20)18-14-7-5-4-6-8-14/h4-12H,2-3,13H2,1H3,(H2,18,19,20)
• InChI Key: OEXHYEZXCOLOHX-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=CC=C(C=C1)NC(=S)NC2=CC=CC=C2
• Molecular Formula: C17H20N2S2
• Molecular Weight: 316.5 g/mol

Description

N-[4-(butylthio)phenyl]-N'-phenylthiourea is a chemical compound that has been extensively studied for its potential applications in scientific research. It is also known by its chemical formula, C18H20N2S2, and is commonly referred to as BPTU.

Scientific Research Applications

BPTU has been studied for its potential applications in a variety of scientific fields, including biochemistry, pharmacology, and toxicology. It has been shown to inhibit the activity of certain enzymes, such as tyrosinase and xanthine oxidase, which are involved in various metabolic pathways. BPTU has also been studied for its potential as an antioxidant and as a potential treatment for various diseases, such as cancer and Alzheimer's disease.

Mechanism of Action

BPTU works by binding to the active site of enzymes and inhibiting their activity. It does this by forming a covalent bond with the enzyme, which prevents it from catalyzing its substrate. BPTU has been shown to be a competitive inhibitor of tyrosinase, which is involved in the production of melanin. By inhibiting tyrosinase, BPTU may have potential applications in the treatment of hyperpigmentation disorders.
Biochemical and Physiological Effects:
BPTU has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of reactive oxygen species, which are involved in oxidative stress and cellular damage. BPTU has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases. Additionally, BPTU has been shown to have antitumor effects, which may be due to its ability to inhibit the activity of certain enzymes involved in tumor growth.

Advantages and Limitations for Lab Experiments

BPTU has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive compared to other compounds used in scientific research. However, BPTU has some limitations as well. It is not very water-soluble, which can make it difficult to use in aqueous solutions. Additionally, BPTU has been shown to have some toxic effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on BPTU. One potential area of research is the development of BPTU-based drugs for the treatment of various diseases, such as cancer and Alzheimer's disease. Another area of research is the study of BPTU's effects on various enzymes and metabolic pathways. Additionally, further research is needed to fully understand the toxic effects of BPTU and its potential impact on human health.
Conclusion:
In conclusion, N-[4-(butylthio)phenyl]-N'-phenylthiourea is a chemical compound that has potential applications in a variety of scientific fields. Its ability to inhibit the activity of certain enzymes and its antioxidant and anti-inflammatory effects make it a promising compound for further research. However, more research is needed to fully understand its potential uses and limitations.